Kefiran

• CAS RN: 86753-15-3
• IUPAC Name: (2R,3S,4R,5S)-6-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexane-1,2,3,4,5-pentol
• InChI: InChI=1S/C12H24O11/c13-1-4(15)7(17)8(18)5(16)3-22-12-11(21)10(20)9(19)6(2-14)23-12/h4-21H,1-3H2/t4-,5+,6-,7+,8-,9-,10+,11-,12?/m1/s1
• SMILES: C(C1C(C(C(C(O1)OCC(C(C(C(CO)O)O)O)O)O)O)O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Kefiran

Description

Kefiran is a microbial biopolymer able to form gels with the advantage of displaying antimicrobial activity.

Scientific Research Applications

Biopolymer Applications in Agri-Food and Biomedical Sectors

Kefiran, a food-derived microbial exopolysaccharide, is gaining attention for its non-toxic, antimicrobial properties, nutritional value, and suitability for various applications. It has been identified as a promising material in the agri-food and biomedical industries due to its favorable characteristics and potential as a natural alternative to synthetic biopolymers (Tan, Chamundeswari, & Loo, 2020).

Properties and Applications in Diverse Fields

Kefiran is recognized for its biodegradable nature and non-toxicity. Its unique properties, including protective features and antimicrobial activity, make it suitable for a wide range of applications, such as scaffolds, reserve materials, and drug delivery encapsulation (Moradi & Kalanpour, 2019).

Therapeutic Potential in Asthma Treatment

A study exploring kefiran's effects on an ovalbumin-induced asthma mouse model demonstrated its capability to suppress airway hyper-responsiveness and inflammation, suggesting potential therapeutic applications for allergic bronchial asthma (Kwon et al., 2008).

Antimicrobial and Healing Activity

Kefiran has shown antimicrobial activity against various microorganisms, including Streptococcus pyogenes. Additionally, its application in the form of a gel has demonstrated enhanced wound healing, indicating its potential in healing and protective applications (Rodrigues et al., 2005).

Immune System Modulation

Research on kefiran's effects on lipopolysaccharides-induced immune cells has highlighted its anti-inflammatory properties and potential as an ingredient in oral anti-inflammatory drugs. It exhibited an immunomodulatory effect, particularly on monocytes and dendritic cells (Bahari, Shahabi-Ghahfarroknhi, & Koolivand, 2020).

Applications in Food Packaging and Nanomedicine

Kefiran's film-forming and electrospinning abilities have shown potential in food packaging and nanomedicine. Its combination with other polymers and nanofillers has resulted in materials with properties equivalent or superior to synthetic polymers used in standard packaging materials (Carvalho & Conte‐Junior, 2021).

Health Benefits in Blood Pressure, Blood Glucose, and Constipation

Kefiran supplementation in animal studies has indicated significant health benefits, including lowering blood pressure, reducing serum cholesterol levels, decreasing blood glucose, and improving constipation symptoms (Maeda et al., 2004).

Customizable Characteristics for Industry

Research has shown that the chemical structure of kefiran can be altered by changing the composition of the fermentation medium, allowing for tailored applications in food and pharmaceutical industries (Wang & Bi, 2008).

Potential in Drug Delivery and Tissue Engineering

Studies on kefiran-based scaffolds indicate their suitability for drug delivery and tissue engineering applications. Their high porosity, thick pore walls, and elastic behavior make them promising candidates for these fields (Radhouani et al., 2019).